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Refractive Index Data for 2,5-Dimethyloctane

The National Institute of Standards and Technology (NIST) provides critically evaluated thermophysical

property data for 2,5-dimethyloctane (C₁₀H₂₂) [1].

Table 1: Refractive Index Data for 2,5-Dimethyloctane

Property
Value /
Range

Number of
Data Points

Conditions

Refractive Index
(Liquid in equilibrium
with Gas)

Not

Specified

3 experimental

points

Temperature: 293.138 K to 298.136 K

(approx. 20°C to 25°C); Wavelength: Not
specified in available data [1].

A significant limitation in the available data is that the wavelength of light for the refractive index

measurement is not listed. The refractive index is highly dependent on this parameter, and it is a critical piece

of information for replicating the experiment or using the data for precise work [1].

Experimental Protocol: Refractive Index Measurement
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This protocol outlines the general methodology for determining the refractive index of a liquid like 2,5-

dimethyloctane using an Abbe or other digital refractometer.

1. Principle The refractive index (n) of a substance is defined as the ratio of the speed of light in a vacuum to

its speed in the substance. It is a dimensionless quantity that helps identify substances and assess their purity.

The measurement is highly sensitive to temperature and the wavelength of light used.

2. Materials and Equipment

Analyte: 2,5-Dimethyloctane (≥99% purity recommended)

Instrument: Abbe or digital refractometer with temperature control (e.g., a Peltier thermostat)
Consumables: High-purity solvents (e.g., acetone, ethanol), lens tissue, pipettes

3. Safety Precautions

Consult the Safety Data Sheet (SDS) for 2,5-dimethyloctane before handling. It is a flammable liquid
and may cause skin and eye irritation. Wear appropriate personal protective equipment (PPE)

including safety glasses, gloves, and a lab coat. Work in a well-ventilated area.

4. Procedure 1. Instrument Calibration: Turn on the refractometer and allow it to warm up. Set the

temperature control to the desired temperature (e.g., 20°C). Calibrate the instrument using a deionized water

standard or a certified reference material, such as a sapphire crystal or a specified liquid. 2. Sample

Introduction: Ensure the measuring prism surface is clean and dry. Use a clean pipette to apply a few drops

of the 2,5-dimethyloctane sample to the prism surface, ensuring it covers the surface completely without air

bubbles. Close the daylighting plate gently. 3. Measurement: Allow the sample to equilibrate thermally with

the prism for approximately 30 seconds. Look through the eyepiece (for Abbe refractometers) or initiate the

measurement on the digital display. Adjust the instrument until the boundary between the light and dark

fields is sharp and cross the center of the reticle. Record the refractive index value displayed. 4. Replication

and Cleaning: Clean the prisms thoroughly with an appropriate solvent and lens tissue. Repeat the

measurement at least in triplicate to ensure result consistency.

5. Data Analysis

Calculate the mean and standard deviation of the replicate measurements.
Report the final refractive index as nᴰₜ, where the superscript 'D' denotes the wavelength of the

sodium D line (589 nm) if a filter was used, and the subscript 't' is the measurement temperature in
Celsius (e.g., n²⁰∕D for a measurement at 20°C). Note: The specific wavelength used for the NIST

data is unavailable [1].
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Experimental and Data Analysis Workflows

The following diagrams, created with Graphviz, illustrate the experimental workflow and data analysis

process.

Diagram 1: Refractive Index Measurement Workflow
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Diagram 2: Data Analysis and Reporting Pathway
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Important Application Notes

Data Gap: The most significant limitation for applying this data is the unreported wavelength. For

rigorous scientific work, obtaining the full dataset from the NIST source or consulting primary
literature is essential to find this parameter [1].

Purity and Uncertainty: The purity of the sample and the uncertainty of the measurement instrument
directly impact the result's accuracy. These factors should be documented and considered when
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judging the quality of your measured value against the reference data.

Instrument Verification: Regular calibration and verification of the refractometer against traceable
standards are non-negotiable for generating reliable and reproducible data.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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